Enhanced CO2 sorption and selectivity by functionalization of a NbO-type metal–organic framework with polarized benzothiadiazole moieties†

Chemical Communications Pub Date: 2014-08-20 DOI: 10.1039/C4CC05833J

Abstract

A new NbO-type metal–organic framework ZJNU-40 incorporating highly polarized benzothiadiazole moieties exhibits a high CO2 uptake of 108 cm3 g−1 at 296 K and 1 atm, as well as good adsorption selectivities of CO2 over CH4 and N2 at room temperature, which is superior to that of the analogous MOF NOTT-101.

Graphical abstract: Enhanced CO2 sorption and selectivity by functionalization of a NbO-type metal–organic framework with polarized benzothiadiazole moieties
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